Cas no 118491-92-2 (Bicyclo[4.2.0]octa-2,4-diene-3-carbonitrile,8-ethoxy-6-methoxy-, (1a,6a,8a)- (9CI))

• Product Name: Bicyclo[4.2.0]octa-2,4-diene-3-carbonitrile,8-ethoxy-6-methoxy-, (1a,6a,8a)- (9CI)
• CAS No: 118491-92-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 131866
• Update Time: 2024-01-25

Bicyclo[4.2.0]octa-2,4-diene-3-carbonitrile,8-ethoxy-6-methoxy-, (1a,6a,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-2,4-diene-3-carbonitrile,8-ethoxy-6-methoxy-, (1a,6a,8a)- (9CI)
• Bicyclo[4.2.0]octa-2,4-diene-3-carbonitrile, 8-ethoxy-6-methoxy-, (1alpha,6alpha,8alpha)- (9CI)
• Bicyclo[4.2.0]octa-2,4-diene-3-carbonitrile, 8-ethoxy-6-methoxy-, (1α,6α,8α)- (9CI)

• Inchi： 1S/C12H15NO2/c1-3-15-11-7-12(14-2)5-4-9(8-13)6-10(11)12/h4-6,10-11H,3,7H2,1-2H3/t10-,11+,12-/m1/s1
• InChI Key： CQOQCXRVJLAJPM-GRYCIOLGSA-N
• SMILES： [C@]12([H])[C@](OC)(C[C@@H]1OCC)C=CC(C#N)=C2

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 316.9±42.0 °C(Predicted)
• PSA: 42.25